Cas no 84642-60-4 (Butanoic acid,(2E)-2-octen-1-yl ester)

Butanoic acid,(2E)-2-octen-1-yl ester structure
84642-60-4 structure
Product Name:Butanoic acid,(2E)-2-octen-1-yl ester
CAS No:84642-60-4
MF:C12H22O2
MW:198.301884174347
CID:723786
Update Time:2025-04-19

Butanoic acid,(2E)-2-octen-1-yl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,(2E)-2-octen-1-yl ester
    • FEMA 3517
    • TRANS-2-OCTENYL BUTYRATE
    • (E)-Butanoic acid 2-octenyl ester
    • Butanoic acid (2E)-2-octen-1-yl ester
    • Inchi: 1S/C12H22O2/c1-3-5-6-7-8-9-11-14-12(13)10-4-2/h8-9H,3-7,10-11H2,1-2H3/b9-8-
    • InChI Key: GPINUUWEKPNDBB-HJWRWDBZSA-N
    • SMILES: CCCCC/C=C\COC(CCC)=O

Computed Properties

  • Exact Mass: 198.16200
  • Monoisotopic Mass: 198.16198
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 9
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Density: 0.886
  • Boiling Point: 256 ºC
  • Flash Point: 87 ºC
  • Refractive Index: 1.444
  • PSA: 26.30000
  • LogP: 3.46620
  • FEMA: 3517 | TRANS-2-OCTEN-1-YL BUTANOATE
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